molecular formula C23H23N3O B6133742 3-[({1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amino)methyl]phenol

3-[({1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amino)methyl]phenol

Cat. No. B6133742
M. Wt: 357.4 g/mol
InChI Key: DEPZZGYRLLWCHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[({1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amino)methyl]phenol is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly referred to as MEPA and is known for its unique molecular structure, which makes it an ideal candidate for several research studies.

Mechanism of Action

The mechanism of action of MEPA is not fully understood, but studies have shown that it interacts with several biological targets such as enzymes, receptors, and ion channels. MEPA has been shown to inhibit the activity of several enzymes such as tyrosinase, acetylcholinesterase, and α-glucosidase. It has also been shown to bind to several receptors such as the dopamine D2 receptor and the histamine H1 receptor.
Biochemical and Physiological Effects:
MEPA has been shown to have several biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and antitumor properties. MEPA has also been shown to regulate glucose metabolism, improve insulin sensitivity, and reduce blood glucose levels. In addition, MEPA has been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEPA in lab experiments is its unique molecular structure, which makes it an ideal candidate for several research studies. MEPA is also readily available and relatively easy to synthesize. However, one of the main limitations of using MEPA in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on MEPA. One of the main areas of research is in the development of MEPA-based materials with unique properties. MEPA can also be used as a building block for the synthesis of novel drugs with improved pharmacological properties. In addition, further studies on the mechanism of action of MEPA could lead to the development of new drugs for the treatment of several diseases.

Synthesis Methods

The synthesis of 3-[({1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amino)methyl]phenol is a complex process that involves several steps. The most common method for synthesizing MEPA is through the reaction of 5-methyl-1-(1-naphthyl)-1H-pyrazole-4-carbaldehyde with 3-aminophenol in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

MEPA has been extensively studied for its potential applications in various fields such as medicine, material science, and catalysis. In medicine, MEPA has shown promising results in the treatment of several diseases such as cancer, diabetes, and Alzheimer's. In material science, MEPA has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, MEPA has been used as a catalyst for several organic reactions.

properties

IUPAC Name

3-[[1-(5-methyl-1-naphthalen-1-ylpyrazol-4-yl)ethylamino]methyl]phenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O/c1-16(24-14-18-7-5-10-20(27)13-18)22-15-25-26(17(22)2)23-12-6-9-19-8-3-4-11-21(19)23/h3-13,15-16,24,27H,14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEPZZGYRLLWCHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NN1C2=CC=CC3=CC=CC=C32)C(C)NCC4=CC(=CC=C4)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[({1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amino)methyl]phenol

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